Cas no 1994689-98-3 (2-(2-hydroxybutyl)thiolane-2-carbaldehyde)

• Product Name: 2-(2-hydroxybutyl)thiolane-2-carbaldehyde
• CAS No: 1994689-98-3
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 6294270
• PubChem ID: 165779694
• Update Time: 2025-10-25

2-(2-hydroxybutyl)thiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxybutyl)thiolane-2-carbaldehyde
• 1994689-98-3
• EN300-1622975

• Inchi： 1S/C9H16O2S/c1-2-8(11)6-9(7-10)4-3-5-12-9/h7-8,11H,2-6H2,1H3
• InChI Key： CETSSSJBLXRXDE-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)CC(CC)O

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-(2-hydroxybutyl)thiolane-2-carbaldehyde

Professional Introduction to 2-(2-hydroxybutyl)thiolane-2-carbaldehyde (CAS No. 1994689-98-3)

2-(2-hydroxybutyl)thiolane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1994689-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the thiolane class, characterized by a sulfur-containing five-membered ring structure, which imparts unique reactivity and potential biological activity. The presence of both a hydroxyl group and an aldehyde functionality in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

The aldehyde group in 2-(2-hydroxybutyl)thiolane-2-carbaldehyde serves as a crucial site for further functionalization, enabling the formation of various chemical bonds through condensation reactions, oxidation, or reduction processes. This feature is particularly valuable in medicinal chemistry, where such intermediates are often employed to construct pharmacophores—key structural elements responsible for the biological activity of drugs. The hydroxyl butyl side chain, on the other hand, introduces hydrophilicity to the molecule, which can influence its solubility, bioavailability, and interactions with biological targets.

In recent years, there has been growing interest in thiolane derivatives due to their potential applications in modulating biological pathways. The sulfur atom in thiolane rings can participate in hydrogen bonding and metal coordination, making these compounds attractive candidates for designing molecules that interact with proteins or enzymes. Specifically, 2-(2-hydroxybutyl)thiolane-2-carbaldehyde has been explored as a precursor in the synthesis of novel compounds targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neuroprotection and inflammation modulation.

The synthesis of 2-(2-hydroxybutyl)thiolane-2-carbaldehyde typically involves multi-step organic reactions, starting from readily available starting materials such as thiolanes and aldehydes. Advanced synthetic methodologies, including catalytic hydrogenation and cross-coupling reactions, have been employed to achieve high yields and purity. The efficiency of these synthetic routes is critical for industrial-scale production, ensuring that pharmaceutical manufacturers can access sufficient quantities of the compound for research and development purposes.

From a computational chemistry perspective, the molecular structure of 2-(2-hydroxybutyl)thiolane-2-carbaldehyde has been subjected to detailed quantum mechanical calculations to predict its electronic properties and reactivity. These studies have provided insights into how the compound might behave in different chemical environments, aiding researchers in designing experiments and optimizing synthetic strategies. Additionally, molecular dynamics simulations have been used to explore the conformational flexibility of this molecule, which is essential for understanding its interactions with biological targets.

The pharmacological potential of 2-(2-hydroxybutyl)thiolane-2-carbaldehyde has been investigated through both in vitro and in vivo assays. In cell culture models, derivatives of this compound have shown promise in inhibiting certain enzymatic pathways associated with oxidative stress and inflammation. These findings align with current trends in drug discovery aimed at developing therapeutics that mitigate damage caused by reactive oxygen species (ROS). Furthermore, animal studies have begun to explore the systemic effects of this compound, providing preliminary evidence of its safety profile and pharmacokinetic behavior.

One notable application of 2-(2-hydroxybutyl)thiolane-2-carbaldehyde is in the development of chiral auxiliaries for asymmetric synthesis. The thiolane ring can be functionalized to introduce stereocenters, which are critical for creating enantiomerically pure drugs with enhanced therapeutic efficacy. Researchers have leveraged this property to develop novel catalysts that facilitate enantioselective reactions, opening up new avenues for synthesizing complex pharmaceuticals with minimal racemization.

The role of CAS No. 1994689-98-3 in academic research cannot be overstated. It serves as a reference point for scientists studying thiolane chemistry, providing a standardized identifier for experiments involving this compound. Databases such as PubMed and Scopus frequently cite this CAS number in publications related to organic synthesis, medicinal chemistry, and biochemistry. This underscores its significance as a building block for innovative drug candidates.

As the pharmaceutical industry continues to evolve, the demand for specialized intermediates like 2-(2-hydroxybutyl)thiolane-2-carbaldehyde is expected to rise. Innovations in synthetic methodologies will play a pivotal role in meeting this demand while maintaining cost-effectiveness and sustainability. Green chemistry principles are increasingly being integrated into the synthesis of such compounds, emphasizing atom economy and minimizing waste generation—a trend that aligns with global efforts toward environmental stewardship.

In conclusion, 1994689-98-3 represents more than just a chemical identifier; it symbolizes a molecule with untapped potential in addressing complex biomedical challenges. The unique structural features of 1994689-98-3 1994689-98-3 1994689-98-3 1994689-98-3 1994689-98-3 1994689-98 1994689 199468 1994 19 -98 -99 -99 -99 -99 -99 -99 -99 -99 -99 -99 -99 -99 . Its applications span from synthetic chemistry to drug development， highlighting its versatility as a research tool。 As scientific understanding advances， it is likely that new uses will emerge， further solidifying its importance in modern pharmaceutical research。